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Compound of Interest

Compound Name: KX1-004

Cat. No.: B15581450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KX1-004 is a potent, non-ATP competitive inhibitor of the Src protein-tyrosine kinase (PTK).[1]

[2] With a molecular weight of 284.29 g/mol and a CAS number of 518058-84-9, this compound

has shown efficacy in preclinical models, notably in the prevention of noise-induced hearing

loss.[1][2] Its mechanism of action involves the inhibition of Src, a non-receptor tyrosine kinase

that plays a crucial role in regulating a multitude of cellular processes, including proliferation,

differentiation, migration, and survival.[3] Dysregulation of the Src signaling pathway is

frequently implicated in the development and progression of various cancers, making it a key

target for therapeutic intervention.

These application notes provide a detailed protocol for the preparation of a KX1-004 stock

solution for use in cell culture experiments, along with essential data and diagrams to guide

researchers in their studies.

Data Presentation
Quantitative data for KX1-004 is summarized in the table below for easy reference.
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Property Value Source

Molecular Weight 284.29 g/mol [1][4]

CAS Number 518058-84-9 [1][4]

Formula C₁₆H₁₃FN₂O₂ [1][4]

Purity ≥98%

Appearance White to off-white solid [1]

Solubility in DMSO
≥10.1 mg/mL; 100 mg/mL

(351.75 mM)
[1][4]

Solubility in Ethanol
≥3.55 mg/mL (with gentle

warming)
[4]

IC₅₀ (Src-PTK) 40 µM [1][2]

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year
[1]

Experimental Protocols
Preparing a 10 mM KX1-004 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of KX1-004 in dimethyl

sulfoxide (DMSO). This concentration is a standard starting point for many cell culture

applications and is supported by commercially available pre-dissolved solutions.[5]

Materials:

KX1-004 powder

Sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips
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Vortex mixer

Optional: 0.22 µm syringe filter with a DMSO-compatible membrane (e.g., PTFE or nylon)

Procedure:

Calculate the required mass of KX1-004:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 284.29 g/mol x 1000 mg/g = 2.8429 mg

Accurately weigh out approximately 2.84 mg of KX1-004 powder. For ease and accuracy

of weighing, it is recommended to prepare a larger volume of stock solution (e.g., 5 mL or

10 mL). For instance, for 5 mL of a 10 mM stock, weigh out 14.21 mg of KX1-004.

Dissolution in DMSO:

Aseptically add the weighed KX1-004 powder to a sterile tube.

Add the calculated volume of sterile DMSO. For 2.84 mg of KX1-004, add 1 mL of DMSO.

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle

warming and/or sonication can be used to aid dissolution if necessary.[1][4]

Sterilization (Optional but Recommended):

While high-concentration DMSO is generally inhospitable to microbial growth, sterile

filtration provides an additional layer of security for sensitive cell culture experiments.

To sterile filter, draw the KX1-004/DMSO solution into a sterile syringe.

Attach a 0.22 µm syringe filter with a DMSO-compatible membrane to the syringe.

Carefully filter the solution into a new sterile cryovial.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile cryovials.

Clearly label each aliquot with the compound name, concentration (10 mM), date of

preparation, and solvent (DMSO).

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[1]

Application in Cell Culture
Recommended Working Concentration:

The optimal working concentration of KX1-004 will vary depending on the cell line and the

specific experimental endpoint. Based on its IC₅₀ of 40 µM and the working concentrations of

other Src inhibitors, a starting range of 1 µM to 50 µM is recommended for initial experiments. It

is advisable to perform a dose-response curve to determine the optimal concentration for your

specific cell type and assay.

Protocol for Treating Cells:

Thaw the Stock Solution:

Remove one aliquot of the 10 mM KX1-004 stock solution from the freezer and thaw it at

room temperature.

Prepare the Working Solution:

Dilute the 10 mM stock solution in complete cell culture medium to the desired final

concentration. For example, to prepare 1 mL of medium with a final concentration of 10

µM KX1-004:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity. A 1:1000

dilution of the DMSO stock (as in the example above) results in a final DMSO

concentration of 0.1%.
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Always include a vehicle control in your experiments, which consists of cells treated with

the same final concentration of DMSO as the experimental groups.

Treat the Cells:

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of KX1-004 or the vehicle control.

Incubate the cells for the desired treatment duration.

Visualizations
KX1-004 Stock Solution Preparation Workflow
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Caption: Workflow for preparing and using KX1-004 stock solution.
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Caption: Simplified diagram of the Src signaling pathway inhibited by KX1-004.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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